Cas no 94307-51-4 (4H-Pyran-4-one,2-phenyl-6-(2-phenylethenyl)-)

• Product Name: 4H-Pyran-4-one,2-phenyl-6-(2-phenylethenyl)-
• CAS No: 94307-51-4
• MF: C₁₉H₁₄O₂
• MW: 274.313265323639
• CID: 814563
• PubChem ID: 5792028
• Update Time: 2025-04-19

4H-Pyran-4-one,2-phenyl-6-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,2-phenyl-6-(2-phenylethenyl)-
• 2-phenyl-6-(2-phenylethenyl)pyran-4-one
• A845465
• 2-phenyl-6-[(E)-2-phenylethenyl]pyran-4-one
• NSC75415
• NSC-75415
• 94307-51-4
• 2-phenyl-6-[(E)-2-phenylethenyl]-4-pyranone

• Inchi： 1S/C19H14O2/c20-17-13-18(12-11-15-7-3-1-4-8-15)21-19(14-17)16-9-5-2-6-10-16/h1-14H/b12-11+
• InChI Key： XKHXNCXAVJCXKW-VAWYXSNFSA-N
• SMILES： O1C(/C=C/C2C=CC=CC=2)=CC(C=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 274.09938
• Monoisotopic Mass: 274.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3
• XLogP3: 4

Experimental Properties

• Density: 1.253
• Boiling Point: 497.3°Cat760mmHg
• Flash Point: 233.6°C
• Refractive Index: 1.711
• PSA: 30.21000
• LogP: 4.47720